(6-chloro-4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [6-chloro-4-(3-chloro-4-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H18Cl2N2O4S/c1-28-17-6-5-14(11-15(17)22)24-12-19(20(25)23-8-2-3-9-23)29(26,27)18-7-4-13(21)10-16(18)24/h4-7,10-12H,2-3,8-9H2,1H3
• InChI Key: ODOUHMTWUGYUBY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)Cl)C(=O)N4CCCC4)Cl
• Molecular Formula: C20H18Cl2N2O4S
• Molecular Weight: 453.3 g/mol

Description

(6-chloro-4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H18Cl2N2O4S and its molecular weight is 453.33. The purity is usually 95%.
BenchChem offers high-quality (6-chloro-4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (6-chloro-4-(3-chloro-4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure Analysis

The compound , with its complex structure, has been the focus of various studies aiming to elucidate its molecular architecture and potential applications in scientific research. A notable example is the detailed crystal and molecular structure analysis of related compounds, providing insights into their potential uses in materials science and molecular engineering. For instance, the study of crystal structures has facilitated a deeper understanding of intermolecular interactions, which are crucial for designing new materials with desired properties (Lakshminarayana et al., 2009).

Synthesis and Application in Medicinal Chemistry

The synthesis of novel compounds with potential applications in medicinal chemistry has been a significant area of research. For example, the development of 5-methoxylated 3-pyrrolin-2-ones through the rearrangement of chlorinated pyrrolidin-2-ones has been explored for the preparation of agrochemicals or medicinal compounds (Ghelfi et al., 2003). This highlights the compound's role in synthesizing intermediates useful in pharmaceutical development.

Advanced Materials and Chemical Synthesis

The compound's utility extends to the synthesis and study of advanced materials. For instance, the synthesis, crystal structure, and DFT study of certain compounds have revealed their potential as boric acid ester intermediates with applications in organic synthesis and materials science (Huang et al., 2021). These studies are pivotal for understanding the molecular basis of material properties and for innovating new materials with specific functionalities.

Photochemical Applications

Research into the photo-reorganization of compounds similar to the one has opened avenues for the green and convenient synthesis of complex organic molecules. The formation of angular pentacyclic compounds through photo-reorganization underlines the potential of using such compounds in synthetic organic chemistry, particularly in creating complex structures efficiently and sustainably (Dalal et al., 2017).